Cas no 17804-59-0 (diethyl 3,3-dimethylpentanedioate)

• Product Name: diethyl 3,3-dimethylpentanedioate
• CAS No: 17804-59-0
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 1371791
• PubChem ID: 87314
• Update Time: 2025-04-20

diethyl 3,3-dimethylpentanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl 3,3-dimethylpentanedioate
• Diethyl 3,3-dimethylglutarate
• pentanedioic acid, 3,3-dimethyl-, diethyl ester
• 3,3-Dimethylpentanedioic acid diethyl ester
• 3,3-Dimethylglutaric acid diethyl ester
• 3,3-dimethyl-pentanedioic acid diethyl ester
• AI3-11601
• MFCD00796007
• AKOS024342203
• DTXSID3066265
• DA-34865
• 1,5-DIETHYL 3,3-DIMETHYLPENTANEDIOATE
• 17804-59-0
• Pentanedioic acid, 3,3-dimethyl-, 1,5-diethyl ester
• SY350389
• SCHEMBL232993

• Inchi： 1S/C11H20O4/c1-5-14-9(12)7-11(3,4)8-10(13)15-6-2/h5-8H2,1-4H3
• InChI Key： WKLBAFKOKJVNMN-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)(C)CC(=O)OCC)=O

Computed Properties

• Exact Mass: 216.1362
• Monoisotopic Mass: 216.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.8

Experimental Properties

• Density: 0.996
• Boiling Point: 242°C at 760 mmHg
• Flash Point: 100.3°C
• Refractive Index: 1.433
• PSA: 52.6